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Compound of Interest

Compound Name: BMS-191095

Cat. No.: B1139385

This guide provides researchers, scientists, and drug development professionals with
comprehensive technical information for the handling and use of BMS-191095, a selective
mitochondrial ATP-sensitive potassium (mitoKATP) channel opener.

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for dissolving BMS-1910957

Al: The recommended solvent for preparing stock solutions of BMS-191095 is dimethyl
sulfoxide (DMSO).

Q2: How should I store the solid compound and my stock solution?

A2: Solid BMS-191095 should be stored at room temperature. For long-term storage of stock
solutions, it is recommended to store them at -20°C for up to one year or at -80°C for up to two
years.[1]

Q3: Can | dissolve BMS-191095 directly in aqueous solutions like PBS or cell culture media?

A3: Direct dissolution in aqueous solutions is not recommended due to the low aqueous
solubility of BMS-191095. A concentrated stock solution should first be prepared in DMSO and
then diluted to the final working concentration in your agueous buffer or medium.

Q4: Is BMS-191095 light-sensitive?
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A4: While there is no specific information indicating light sensitivity, it is good laboratory
practice to store stock solutions in light-protected vials and to minimize exposure to light during
experiments.

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Solution(s)

Precipitation observed after
diluting DMSO stock solution in

agueous buffer.

The final concentration of
BMS-191095 exceeds its
solubility limit in the aqueous
buffer. The percentage of
DMSO in the final solution is

too low.

- Ensure the final
concentration is within the
working range for your
experiment. - Increase the
percentage of DMSO in the
final solution (note: check
cellular tolerance for DMSO). -
For in vivo studies, consider
using a formulation with co-
solvents like PEG300 and

Tween-80 to improve solubility.

[1]

Inconsistent experimental

results.

Improper storage and handling
of the stock solution. Multiple

freeze-thaw cycles. Inaccurate
pipetting of the viscous DMSO

stock.

- Aliquot the stock solution into
single-use vials to avoid
repeated freeze-thaw cycles. -
Ensure the stock solution is
completely thawed and
vortexed before use. - Use a
positive displacement pipette
or reverse pipetting technique
for accurate measurement of

viscous DMSO solutions.

Compound appears difficult to
dissolve in DMSO.

The concentration is too high,
or the compound requires

energy to fully dissolve.

- Use sonication to aid
dissolution, especially for
higher concentrations.[2] -
Gently warm the solution (be
cautious with temperature to
avoid degradation). - Ensure
you are using a fresh,
anhydrous grade of DMSO, as
absorbed water can affect
solubility.[2]
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Quantitative Data Summary

The solubility of BMS-191095 in various solvents is summarized in the table below. Data for
ethanol and water are not readily available, and the compound is presumed to have low
solubility in these solvents.

Solvent Solubility

DMSO 20 mg/mL[3]

100 mg/mL (with sonication)

Data not available; expected to be poorly
Ethanol
soluble.

Data not available; expected to be poorly
Water
soluble.

Experimental Protocols
Preparation of a 25 mg/mL Stock Solution in DMSO

Materials:

BMS-191095 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:
e Weigh out the desired amount of BMS-191095 powder in a suitable container.

» Add the appropriate volume of DMSO to achieve a final concentration of 25 mg/mL. For
example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 25 mg of BMS-191095.
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Vortex the solution thoroughly until the solid is completely dissolved.

If dissolution is slow, sonicate the vial for a few minutes to facilitate the process.

Once fully dissolved, aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -20°C or -80°C.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for BMS-191095 Stock Solution Preparation.

Signaling Pathway: Action of BMS-191095
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Caption: Signaling Cascade Initiated by BMS-191095.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [BMS-191095: Technical Support Resource for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139385#bms-191095-solubility-and-stock-solution-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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